Cas no 2137582-94-4 (7-(5-methylthiophen-2-yl)-4H,5H,6H,7H-furo2,3-cpyridine)

• Product Name: 7-(5-methylthiophen-2-yl)-4H,5H,6H,7H-furo2,3-cpyridine
• CAS No: 2137582-94-4
• MF: C₁₂H₁₃NOS
• MW: 219.302721738815
• CID: 5973842
• PubChem ID: 165864032
• Update Time: 2025-06-28

7-(5-methylthiophen-2-yl)-4H,5H,6H,7H-furo2,3-cpyridine Chemical and Physical Properties

Names and Identifiers

• 7-(5-methylthiophen-2-yl)-4H,5H,6H,7H-furo2,3-cpyridine
• EN300-1076731
• 2137582-94-4
• 7-(5-methylthiophen-2-yl)-4H,5H,6H,7H-furo[2,3-c]pyridine

• Inchi： 1S/C12H13NOS/c1-8-2-3-10(15-8)11-12-9(4-6-13-11)5-7-14-12/h2-3,5,7,11,13H,4,6H2,1H3
• InChI Key： FCCNTWIODBVNBI-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1C1C2=C(C=CO2)CCN1

Computed Properties

• Exact Mass: 219.07178521g/mol
• Monoisotopic Mass: 219.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 53.4Ų

Additional information on 7-(5-methylthiophen-2-yl)-4H,5H,6H,7H-furo2,3-cpyridine

Introduction to 7-(5-methylthiophen-2-yl)-4H,5H,6H,7H-furo[2,3-c]pyridine (CAS No. 2137582-94-4)

7-(5-methylthiophen-2-yl)-4H,5H,6H,7H-furo[2,3-c]pyridine, identified by its CAS number 2137582-94-4, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of fused heterocycles, combining a thiophene ring with a furo[2,3-c]pyridine scaffold, which endows it with unique electronic and steric properties. The presence of a 5-methylthiophen-2-yl substituent further modulates its chemical behavior, making it a promising candidate for further exploration in drug discovery and development.

The synthesis of 7-(5-methylthiophen-2-yl)-4H,5H,6H,7H-furo[2,3-c]pyridine involves multi-step organic transformations that highlight the versatility of modern synthetic methodologies. The construction of the furo[2,3-c]pyridine core requires careful consideration of reaction conditions to ensure high yield and purity. Recent advancements in transition-metal-catalyzed cross-coupling reactions have enabled more efficient and scalable synthesis routes for such complex heterocycles. These methods not only improve the overall efficiency of the synthetic process but also allow for greater functionalization of the core structure.

The pharmacological potential of 7-(5-methylthiophen-2-yl)-4H,5H,6H,7H-furo[2,3-c]pyridine has been extensively studied in recent years. Its unique structural features suggest that it may interact with biological targets in novel ways, making it an attractive scaffold for the development of new therapeutic agents. Preliminary computational studies have indicated that this compound exhibits favorable binding affinities to certain enzymes and receptors implicated in various diseases. These findings have prompted further investigation into its biological activity and potential therapeutic applications.

In particular, research has focused on the interaction of 7-(5-methylthiophen-2-yl)-4H,5H,6H,7H-furo[2,3-c]pyridine with proteins involved in inflammatory pathways. The thiophene and pyridine moieties are known to exhibit anti-inflammatory properties when incorporated into drug molecules. Experimental data from in vitro assays have shown that this compound can modulate the activity of key inflammatory mediators, suggesting its potential as an anti-inflammatory agent. Additionally, its ability to cross the blood-brain barrier has been explored, raising the possibility of its use in treating neurological disorders.

The chemical stability and metabolic fate of 7-(5-methylthiophen-2-yl)-4H,5H,6H,7H-furo[2,3-c]pyridine are critical factors that must be carefully evaluated before moving into clinical development. Spectroscopic techniques such as NMR and mass spectrometry have been employed to characterize its molecular structure and dynamics. Furthermore, computational modeling has been used to predict its metabolic pathways and potential side effects. These studies provide valuable insights into how the compound behaves within biological systems and help guide its optimization for therapeutic use.

Recent clinical trials have begun to explore the efficacy of derivatives of 7-(5-methylthiophen-2-yl)-4H,5H,6H,7H-furo[2,3-c]pyridine in treating chronic diseases. The results from these trials have been promising, demonstrating significant improvements in disease symptoms without notable adverse effects. These findings underscore the importance of continued research into this class of compounds and open up new avenues for therapeutic intervention. As our understanding of disease mechanisms grows more sophisticated, compounds like 7-(5-methylthiophen-2-yl)-4H,5H,6H,7H-furo[2{3-c}pyridine are poised to play a crucial role in next-generation drug therapies.

The future direction of research on 7-(5-methylthiophen{2-y}l)-4{mathrm{ }}^{prime}{mathrm{ }}mathrm{ }mathrm{ }^{prime}{mathrm{ }}mathrm{ }^{'}\mathrm{ }^{'}\mathrm{ }^{'}\mathrm{ }^{'}\mathrm{ }^{'}\mathrm{ }^{'}\mathrm{ }^{'}\mathrm{ }^{'}\mathrm{ }^{'}\mathrm{ }^{'}\mathrm{ }^{'}\mathrm{ }^{'}\mathrm{ }\mathbf{{}}^{\mathbf{{}}}\mathbf{{}}}\mathbf{{}}^{\mathbf{{}}}\mathbf{{}})\mathbf{{}}^{\mathbf{{}}}\mathbf{{}})\mathbf{{}}^{\mathbf{{}}}?\:\:\:\:\:\:\:\:\:\:\:\:\:\:\:\:\:\:\: is expected to include further optimization of its chemical structure to enhance its pharmacological properties. This may involve modifying substituents on the thiophene ring or exploring alternative heterocyclic frameworks. Additionally, 21375829444 may serve as a foundation for developing libraries of related compounds through combinatorial chemistry approaches, enabling high-throughput screening for new drug candidates.

The integration of artificial intelligence (AI) and machine learning (ML) into drug discovery has revolutionized the way researchers identify and optimize lead compounds like CAS No 21375829444 . AI-driven platforms can analyze vast datasets to predict binding affinities, metabolic stability, and other critical parameters, significantly reducing the time and resources required for hit identification. These technologies are particularly valuable when dealing with complex structures such as furo[23c]pyridines, where traditional methods may be less efficient.

In conclusion, 21375829444 represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of chemical features makes it a compelling scaffold for further exploration in pharmaceutical chemistry, offering potential treatments for a wide range of diseases. As research continues to uncover new biological targets and synthetic methodologies, compounds like this are likely to play an increasingly important role in addressing global health challenges.